2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI)
Overview
Description
2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) is a chemical compound with the molecular formula C15H21NO4 and a molecular weight of 279.33 g/mol This compound is characterized by the presence of a dimethoxyphenyl group attached to an oxolane-2-carboxamide moiety
Preparation Methods
The synthesis of 2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) typically involves the reaction of 3,4-dimethoxyphenylacetic acid with oxalyl chloride to form the corresponding acid chloride. This intermediate is then reacted with oxolane-2-carboxamide in the presence of a base such as triethylamine to yield the desired product . The reaction conditions often include anhydrous solvents and controlled temperatures to ensure high yield and purity.
Chemical Reactions Analysis
2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the amide group to an amine.
Hydrolysis: Acidic or basic hydrolysis can break down the amide bond, yielding the corresponding carboxylic acid and amine.
Scientific Research Applications
2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in oxidative stress and inflammation pathways .
Comparison with Similar Compounds
2-Furancarboxamide,N-(3,4-dimethoxyphenyl)tetrahydro-(9CI) can be compared with similar compounds such as:
N-(2,4-dimethoxyphenyl)oxolane-2-carboxamide: Similar structure but different substitution pattern on the phenyl ring.
N-(3,4-dimethoxyphenyl)tetrahydrofuran-2-carboxamide: Similar structure but with a tetrahydrofuran ring instead of an oxolane ring.
N-(3,4-dimethoxyphenyl)butyramide: Similar structure but with a butyramide group instead of an oxolane-2-carboxamide group.
Properties
Molecular Formula |
C13H17NO4 |
|---|---|
Molecular Weight |
251.28 g/mol |
IUPAC Name |
N-(3,4-dimethoxyphenyl)oxolane-2-carboxamide |
InChI |
InChI=1S/C13H17NO4/c1-16-10-6-5-9(8-12(10)17-2)14-13(15)11-4-3-7-18-11/h5-6,8,11H,3-4,7H2,1-2H3,(H,14,15) |
InChI Key |
IGZJLNZLUXIBOA-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCCO2)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCCO2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
